N-(4-{N-[(4-methylphenyl)sulfonyl]ethanehydrazonoyl}phenyl)acetamide

• IUPAC Name: N-[4-[(E)-C-methyl-N-[(4-methylphenyl)sulfonylamino]carbonimidoyl]phenyl]acetamide
• InChI: InChI=1S/C17H19N3O3S/c1-12-4-10-17(11-5-12)24(22,23)20-19-13(2)15-6-8-16(9-7-15)18-14(3)21/h4-11,20H,1-3H3,(H,18,21)/b19-13+
• InChI Key: BJBRNQULBOIVCH-CPNJWEJPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN=C(C)C2=CC=C(C=C2)NC(=O)C
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N/N=C(\C)/C2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol

Description

N-(4-{N-[(4-methylphenyl)sulfonyl]ethanehydrazonoyl}phenyl)acetamide, also known as MESNA, is a synthetic compound that has been widely used in scientific research as a reducing agent and protective agent against oxidative damage.

Mechanism of Action

N-(4-{N-[(4-methylphenyl)sulfonyl]ethanehydrazonoyl}phenyl)acetamide acts as a reducing agent by donating a sulfur atom to reactive oxygen species (ROS) and free radicals, thereby neutralizing their harmful effects. It also acts as a scavenger of reactive nitrogen species (RNS) and inhibits the formation of peroxynitrite, a highly reactive and damaging molecule.
Biochemical and Physiological Effects:
N-(4-{N-[(4-methylphenyl)sulfonyl]ethanehydrazonoyl}phenyl)acetamide has been shown to protect against oxidative damage in various cell types, including liver cells, kidney cells, and neuronal cells. It also has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, N-(4-{N-[(4-methylphenyl)sulfonyl]ethanehydrazonoyl}phenyl)acetamide has been shown to have anti-cancer properties by inhibiting tumor growth and inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

N-(4-{N-[(4-methylphenyl)sulfonyl]ethanehydrazonoyl}phenyl)acetamide is a widely used reducing agent in scientific research due to its low toxicity and high efficacy. It is also relatively inexpensive and easy to use. However, N-(4-{N-[(4-methylphenyl)sulfonyl]ethanehydrazonoyl}phenyl)acetamide may interfere with some assays that rely on the production of ROS or RNS, and its reducing activity may interfere with the activity of some enzymes.

Future Directions

There are several future directions for research on N-(4-{N-[(4-methylphenyl)sulfonyl]ethanehydrazonoyl}phenyl)acetamide. One area of interest is the development of new derivatives of N-(4-{N-[(4-methylphenyl)sulfonyl]ethanehydrazonoyl}phenyl)acetamide with improved efficacy and specificity. Another area of interest is the investigation of the anti-cancer properties of N-(4-{N-[(4-methylphenyl)sulfonyl]ethanehydrazonoyl}phenyl)acetamide and its derivatives in different types of cancer. Finally, the potential use of N-(4-{N-[(4-methylphenyl)sulfonyl]ethanehydrazonoyl}phenyl)acetamide as a therapeutic agent for oxidative stress-related diseases, such as Alzheimer's disease and Parkinson's disease, should be explored.
Conclusion:
N-(4-{N-[(4-methylphenyl)sulfonyl]ethanehydrazonoyl}phenyl)acetamide is a synthetic compound that has been widely used in scientific research as a reducing agent and protective agent against oxidative damage. Its mechanism of action involves the donation of a sulfur atom to ROS and free radicals, thereby neutralizing their harmful effects. N-(4-{N-[(4-methylphenyl)sulfonyl]ethanehydrazonoyl}phenyl)acetamide has been shown to have anti-inflammatory and anti-cancer properties, and it has potential therapeutic applications for oxidative stress-related diseases. Further research is needed to explore the full potential of N-(4-{N-[(4-methylphenyl)sulfonyl]ethanehydrazonoyl}phenyl)acetamide and its derivatives in various scientific research fields.

Synthesis Methods

N-(4-{N-[(4-methylphenyl)sulfonyl]ethanehydrazonoyl}phenyl)acetamide can be synthesized by the reaction of 4-methylbenzenesulfonyl chloride with ethylenediamine, followed by the reaction of the resulting product with N-(4-chlorophenyl)acetamide. The final product is obtained by the reaction of the intermediate product with hydrazine hydrate.

Scientific Research Applications

N-(4-{N-[(4-methylphenyl)sulfonyl]ethanehydrazonoyl}phenyl)acetamide has been used in various scientific research fields, including biochemistry, pharmacology, and toxicology. It is commonly used as a reducing agent to protect proteins and other biomolecules from oxidative damage. N-(4-{N-[(4-methylphenyl)sulfonyl]ethanehydrazonoyl}phenyl)acetamide has also been shown to have anti-inflammatory and anti-cancer properties.